Cas no 99007-02-0 (Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl-)

• Product name: Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl-
• CAS No: 99007-02-0
• MF: C₂₂H₁₇N₃S
• MW: 355.455483198166
• CID: 4379094

Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl-
• N'-(9-anthrylmethylene)-N-phenylcarbamohydrazonothioic acid
• 9-ANTHRACENECARBALDEHYDE N-PHENYLTHIOSEMICARBAZONE

• Inchi： 1S/C22H17N3S/c26-22(24-18-10-2-1-3-11-18)25-23-15-21-19-12-6-4-8-16(19)14-17-9-5-7-13-20(17)21/h1-15H,(H2,24,25,26)/b23-15+
• InChI Key： IOXANBGTOKHNTB-HZHRSRAPSA-N
• SMILES： C1(/C=N/N=C(/S)\NC2C=CC=CC=2)C2C=CC=CC=2C=C2C=CC=CC=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl-

Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl- (CAS No. 99007-02-0): A Comprehensive Overview

Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl-, identified by its CAS number 99007-02-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising potential in various applications, particularly in the development of novel therapeutic agents and advanced material sciences. The intricate molecular architecture of this compound, featuring a phenyl group and an anthracenylmethylene moiety, makes it a subject of intense study for its chemical reactivity and biological significance.

The structural composition of Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl- involves a hydrazinecarbothioamide core, which is a well-known functional group in organic chemistry. This core structure is highly versatile, allowing for diverse chemical modifications and interactions. The presence of the 9-anthracenylmethylene substituent adds an additional layer of complexity, enhancing the compound's potential utility in photopharmacology and other light-sensitive applications. The phenyl group further contributes to the molecule's stability and reactivity, making it an attractive candidate for synthetic chemistry and drug design.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced biological activity. Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl- has emerged as a compound of interest due to its ability to interact with biological targets in unique ways. Studies have demonstrated its potential in modulating enzyme activity and cellular processes, which could have implications in the treatment of various diseases. The anthracene moiety, in particular, has been shown to exhibit photochemical properties that could be leveraged in targeted drug delivery systems.

The compound's unique chemical properties make it a valuable tool for researchers exploring new synthetic pathways and functional materials. Its ability to undergo selective reactions while maintaining structural integrity opens up possibilities for the development of complex molecules with tailored properties. In the realm of material science, this compound has shown promise in the creation of advanced polymers and coatings that exhibit enhanced durability and functionality.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of complex molecules like Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl-. These computational methods allow researchers to simulate interactions at a molecular level, providing insights into how the compound might behave in different environments. This has accelerated the discovery process and allowed for more targeted experimental designs.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of this compound. Preliminary studies suggest that it may have applications in anti-inflammatory and anti-cancer therapies. The ability of the anthracene group to absorb light and convert it into chemical energy has led to investigations into its use as a photosensitizer in photodynamic therapy. This approach holds promise for treating localized diseases while minimizing side effects on healthy tissues.

In addition to its biological applications, Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl- has shown promise in environmental science. Its stability under various conditions makes it suitable for use as a chemical probe in studying environmental degradation processes. Researchers are exploring how this compound interacts with pollutants and natural substrates, which could provide valuable data for developing more effective environmental remediation strategies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis process requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce larger quantities of this compound, facilitating further research and development.

The future prospects for Hydrazinecarbothioamide, 2-(9-anthracenylmethylene)-N-phenyl- are vast and exciting. As research continues to uncover new applications and refine synthetic techniques, this compound is poised to play a crucial role in advancing both scientific understanding and practical applications across multiple disciplines.